Cas no 63559-21-7 (Dimethyl 5-hydroxy-3-methylphthalate)

• Product Name: Dimethyl 5-hydroxy-3-methylphthalate
• CAS No: 63559-21-7
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 1092400
• PubChem ID: 12351985
• Update Time: 2025-10-21

Dimethyl 5-hydroxy-3-methylphthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 5-hydroxy-3-methylphthalate
• dimethyl 5-hydroxy-3-methylbenzene-1,2-dicarboxylate
• DB-333974
• 63559-21-7
• DTXSID101334190
• Dimethyl5-hydroxy-3-methylphthalate

• Inchi： 1S/C11H12O5/c1-6-4-7(12)5-8(10(13)15-2)9(6)11(14)16-3/h4-5,12H,1-3H3
• InChI Key： HXTPLHDHJMZBKO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(=O)OC)=CC(=CC=1C)O)=O

Computed Properties

• Exact Mass: 224.06846
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Dimethyl 5-hydroxy-3-methylphthalate

Research Brief on Dimethyl 5-hydroxy-3-methylphthalate (CAS: 63559-21-7): Recent Advances and Applications

Dimethyl 5-hydroxy-3-methylphthalate (CAS: 63559-21-7) is a phthalate derivative that has garnered significant attention in recent years due to its potential applications in chemical, biological, and pharmaceutical research. This compound, characterized by its hydroxyl and methyl ester functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its role in drug development, particularly in the design of novel anti-inflammatory and antimicrobial agents. The unique structural features of this compound make it a promising candidate for further investigation in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of Dimethyl 5-hydroxy-3-methylphthalate. The study demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs. The researchers also highlighted the compound's favorable pharmacokinetic profile, including its stability and bioavailability, which further supports its therapeutic potential.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial activity of Dimethyl 5-hydroxy-3-methylphthalate. The researchers synthesized a series of derivatives and evaluated their efficacy against a panel of Gram-positive and Gram-negative bacteria. The results indicated that certain derivatives exhibited potent antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA). This study underscores the compound's potential as a scaffold for developing new antibiotics to address the growing issue of antimicrobial resistance.

From a synthetic chemistry perspective, Dimethyl 5-hydroxy-3-methylphthalate has also been utilized as a building block for the preparation of more complex heterocyclic compounds. A 2022 study in Tetrahedron Letters described its use in the synthesis of quinoline derivatives, which are known for their diverse biological activities. The researchers reported high yields and mild reaction conditions, making this approach attractive for large-scale production. Such advancements highlight the compound's versatility in organic synthesis and its potential to contribute to the development of new bioactive molecules.

In conclusion, Dimethyl 5-hydroxy-3-methylphthalate (CAS: 63559-21-7) represents a promising compound with multiple applications in chemical, biological, and pharmaceutical research. Recent studies have demonstrated its potential as an anti-inflammatory and antimicrobial agent, as well as its utility as a synthetic intermediate. Further research is warranted to explore its full therapeutic potential and to optimize its derivatives for clinical applications. The ongoing investigations into this compound underscore its importance in the field of medicinal chemistry and drug discovery.